6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C15H13ClN4OS
• Molecular Weight: 332.8 g/mol
• IUPAC Name: (6Z)-6-[(4-chlorophenyl)methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C15H13ClN4OS/c1-8(2)14-19-20-12(17)11(13(21)18-15(20)22-14)7-9-3-5-10(16)6-4-9/h3-8,17H,1-2H3/b11-7-,17-12?
• InChI Key: FFERDZJYHNFIJK-XZPRFMIFSA-N
• Isomeric SMILES: CC(C)C1=NN2C(=N)/C(=C/C3=CC=C(C=C3)Cl)/C(=O)N=C2S1
• SMILES: CC(C)C1=NN2C(=N)C(=CC3=CC=C(C=C3)Cl)C(=O)N=C2S1

Description

6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic compound that contains a thiadiazole ring and a pyrimidine ring. It is known for its unique properties that make it an attractive candidate for various scientific studies.

Mechanism of Action

The mechanism of action of 6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its potential anticancer activity. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various experiments.

Future Directions

There are several future directions for the study of 6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One direction is to further investigate its mechanism of action and optimize its use in cancer treatment. Another direction is to explore its potential applications in other areas of scientific research, such as drug discovery and development. Additionally, future studies could focus on improving the synthesis method for this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can be achieved through several methods. One of the most common methods involves the reaction between 4-chlorobenzaldehyde and thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with isopropylamine to yield the final compound.

Scientific Research Applications

The unique properties of 6-(4-chlorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one make it an attractive candidate for various scientific studies. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potential anticancer activity, and its mechanism of action is currently being studied.